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Compound of Interest

Compound Name: 5-Phenylpenta-2,4-dienal

Cat. No.: B075885 Get Quote

Essential Safety and Handling Guide for 5-
Phenylpenta-2,4-dienal
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of 5-Phenylpenta-2,4-dienal (CAS No. 13466-40-5). Adherence to

these procedures is critical for ensuring laboratory safety and minimizing risk.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 5-Phenylpenta-2,4-dienal is
provided in the table below. This information is crucial for safe handling and storage.
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Property Value

Molecular Formula C₁₁H₁₀O

Molecular Weight 158.20 g/mol

Appearance Clear Liquid

Boiling Point 301.1 °C

Density 1.024 g/cm³

Flash Point 109.2 °C

Hazard Identification and Personal Protective
Equipment (PPE)
While a complete GHS classification for 5-Phenylpenta-2,4-dienal is not consistently

available, it is known to cause skin and serious eye irritation. The following PPE is mandatory

when handling this compound.
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Hazard GHS Hazard Statement
Recommended Personal
Protective Equipment
(PPE)

Skin Irritation H315: Causes skin irritation

Gloves: Chemical-resistant

gloves (e.g., Nitrile, Neoprene,

or Butyl rubber). Inspect gloves

for degradation and

breakthrough before and

during use. Lab Coat: A

standard laboratory coat

should be worn and buttoned.

For larger quantities or splash

potential, a chemical-resistant

apron over the lab coat is

recommended.

Eye Irritation
H319: Causes serious eye

irritation

Eye Protection: Chemical

safety goggles are required. A

face shield should be worn in

addition to goggles when there

is a significant risk of

splashing.

Inhalation

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay

Respiratory Protection: Use in

a well-ventilated area,

preferably within a chemical

fume hood. If a fume hood is

not available or if

aerosolization is likely, a

NIOSH-approved respirator

with an organic vapor cartridge

is necessary.

Operational Plan: Step-by-Step Handling
Procedures
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Adherence to a strict operational workflow is paramount to ensure safety. The following

diagram and steps outline the recommended procedure for handling 5-Phenylpenta-2,4-
dienal.
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Workflow for Handling 5-Phenylpenta-2,4-dienal

Preparation

Handling

Cleanup & Disposal

Review SDS

Don PPE

Ensure understanding of hazards

Prepare Work Area

Confirm all PPE is correctly worn

Weigh/Measure

Work in a fume hood

Perform Reaction

Use appropriate equipment

Transfer

Minimize splashes and aerosols

Decontaminate Glassware

After experiment completion

Segregate Waste

Separate liquid and solid waste

Dispose of Waste

Follow institutional guidelines

Doff PPE

Final step
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Experimental Protocol: A General Guideline

Preparation:

Thoroughly review the Safety Data Sheet (SDS) for 5-Phenylpenta-2,4-dienal and any

other chemicals to be used.

Don all required personal protective equipment as outlined in the table above.

Prepare the work area within a certified chemical fume hood. Ensure all necessary

equipment is clean, dry, and readily accessible.

Handling:

When weighing or measuring 5-Phenylpenta-2,4-dienal, do so in the fume hood to

minimize inhalation exposure.

During the reaction, maintain controlled conditions and be aware of any potential

exothermic events.

When transferring the chemical, use appropriate techniques to avoid splashing and the

generation of aerosols.

Cleanup and Decontamination:

Decontaminate all glassware and equipment that has come into contact with 5-
Phenylpenta-2,4-dienal using an appropriate solvent.

Segregate waste into clearly labeled containers for solid and liquid chemical waste.

Disposal Plan
Proper disposal of 5-Phenylpenta-2,4-dienal and its contaminated materials is crucial to

prevent environmental contamination and ensure compliance with regulations.

Waste Collection:
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Collect all waste containing 5-Phenylpenta-2,4-dienal in a designated, sealed, and

clearly labeled hazardous waste container.

Do not mix with incompatible waste streams. Aldehydes can undergo polymerization or

other hazardous reactions if mixed with certain chemicals.

Disposal Method:

All chemical waste must be disposed of through your institution's Environmental Health

and Safety (EHS) office.

Follow all local, state, and federal regulations for the disposal of hazardous chemical

waste.

For unsaturated aldehydes, incineration by a licensed hazardous waste disposal company

is a common and appropriate disposal method.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.
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Incident First Aid and Spill Response

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing while under a

safety shower. Seek immediate medical

attention.

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration and seek immediate medical

attention.

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water and seek immediate medical attention.

Spill

For small spills, absorb the material with an inert

absorbent (e.g., vermiculite, sand) and place it

in a sealed container for hazardous waste

disposal. For large spills, evacuate the area and

contact your institution's emergency response

team.

To cite this document: BenchChem. [Personal protective equipment for handling 5-
Phenylpenta-2,4-dienal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075885#personal-protective-equipment-for-handling-
5-phenylpenta-2-4-dienal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b075885#personal-protective-equipment-for-handling-5-phenylpenta-2-4-dienal
https://www.benchchem.com/product/b075885#personal-protective-equipment-for-handling-5-phenylpenta-2-4-dienal
https://www.benchchem.com/product/b075885#personal-protective-equipment-for-handling-5-phenylpenta-2-4-dienal
https://www.benchchem.com/product/b075885#personal-protective-equipment-for-handling-5-phenylpenta-2-4-dienal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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